Cas no 1597617-96-3 (1-bromo-2-(cyclopentyloxy)cyclooctane)

1-Bromo-2-(cyclopentyloxy)cyclooctane is a brominated cyclooctane derivative featuring a cyclopentyloxy substituent at the 2-position. This compound is of interest in synthetic organic chemistry due to its functionalized cyclooctane backbone, which serves as a versatile intermediate in the preparation of complex cyclic structures. The presence of both bromine and ether moieties enables selective reactivity for further transformations, such as nucleophilic substitutions or coupling reactions. Its sterically defined structure may also facilitate studies in conformational analysis and ring-strain investigations. Suitable for controlled functionalization, this compound is particularly useful in pharmaceutical and materials science research where tailored cyclic frameworks are required.

1-bromo-2-(cyclopentyloxy)cyclooctane structure

1597617-96-3 structure

Product Name:1-bromo-2-(cyclopentyloxy)cyclooctane

CAS No:1597617-96-3

MF:C₁₃H₂₃BrO

MW:275.225123643875

CID:6303421

PubChem ID:114772487

Update Time:2025-06-28

1-bromo-2-(cyclopentyloxy)cyclooctane Chemical and Physical Properties

Names and Identifiers

- 1-bromo-2-(cyclopentyloxy)cyclooctane
- 1597617-96-3
- EN300-1133575
- Inchi： 1S/C13H23BrO/c14-12-9-3-1-2-4-10-13(12)15-11-7-5-6-8-11/h11-13H,1-10H2
- InChI Key： KGVJMVYIQLWORP-UHFFFAOYSA-N
- SMILES： BrC1CCCCCCC1OC1CCCC1

Computed Properties

Exact Mass: 274.09323g/mol
Monoisotopic Mass: 274.09323g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 9.2Å²

1-bromo-2-(cyclopentyloxy)cyclooctane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1133575-1.0g	1-bromo-2-(cyclopentyloxy)cyclooctane	1597617-96-3		1g	$0.0	2023-06-09
Enamine	EN300-1133575-0.05g	1-bromo-2-(cyclopentyloxy)cyclooctane	1597617-96-3	95%	0.05g	$587.0	2023-10-26
Enamine	EN300-1133575-0.1g	1-bromo-2-(cyclopentyloxy)cyclooctane	1597617-96-3	95%	0.1g	$615.0	2023-10-26
Enamine	EN300-1133575-0.25g	1-bromo-2-(cyclopentyloxy)cyclooctane	1597617-96-3	95%	0.25g	$642.0	2023-10-26
Enamine	EN300-1133575-0.5g	1-bromo-2-(cyclopentyloxy)cyclooctane	1597617-96-3	95%	0.5g	$671.0	2023-10-26
Enamine	EN300-1133575-1g	1-bromo-2-(cyclopentyloxy)cyclooctane	1597617-96-3	95%	1g	$699.0	2023-10-26
Enamine	EN300-1133575-2.5g	1-bromo-2-(cyclopentyloxy)cyclooctane	1597617-96-3	95%	2.5g	$1370.0	2023-10-26
Enamine	EN300-1133575-5g	1-bromo-2-(cyclopentyloxy)cyclooctane	1597617-96-3	95%	5g	$2028.0	2023-10-26
Enamine	EN300-1133575-10g	1-bromo-2-(cyclopentyloxy)cyclooctane	1597617-96-3	95%	10g	$3007.0	2023-10-26

1-bromo-2-(cyclopentyloxy)cyclooctane Related Literature

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Additional information on 1-bromo-2-(cyclopentyloxy)cyclooctane

Comprehensive Overview of 1-bromo-2-(cyclopentyloxy)cyclooctane (CAS No. 1597617-96-3)

1-bromo-2-(cyclopentyloxy)cyclooctane (CAS No. 1597617-96-3) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and pharmaceutical research. This brominated cyclooctane derivative, featuring a cyclopentyloxy substituent, is widely utilized as a key intermediate in the synthesis of complex molecules. Its unique structural properties make it a valuable building block for researchers exploring novel drug candidates and advanced materials.

The compound’s molecular structure combines an eight-membered cyclooctane ring with a bromine atom and a cyclopentyloxy group, offering versatile reactivity for further functionalization. This characteristic has led to its increasing adoption in medicinal chemistry, particularly in the development of bioactive molecules targeting neurological and metabolic disorders. Recent studies highlight its potential in designing GPCR modulators and enzyme inhibitors, aligning with the growing demand for precision therapeutics.

In the context of green chemistry, researchers are investigating sustainable synthetic routes for 1-bromo-2-(cyclopentyloxy)cyclooctane to minimize environmental impact. The compound’s stability under mild conditions makes it suitable for flow chemistry applications, a trending topic in industrial optimization. Additionally, its role in catalysis and ligand design has been explored, addressing the need for efficient transition-metal-catalyzed reactions.

From a commercial perspective, the demand for high-purity intermediates like 1-bromo-2-(cyclopentyloxy)cyclooctane is rising, driven by advancements in drug discovery and material science. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with regulatory standards. The compound’s compatibility with automated synthesis platforms further enhances its appeal in high-throughput screening workflows.

Emerging applications of 1-bromo-2-(cyclopentyloxy)cyclooctane include its use in peptide mimetics and macrocyclic compounds, areas gaining traction due to their therapeutic potential. Its structural flexibility allows for the creation of diverse molecular architectures, catering to the evolving needs of biotechnology and nanotechnology sectors. As research continues, this compound is expected to play a pivotal role in next-generation small-molecule drugs and functional materials.

In summary, 1-bromo-2-(cyclopentyloxy)cyclooctane (CAS No. 1597617-96-3) represents a versatile and impactful chemical entity in modern science. Its integration into cutting-edge research underscores the importance of specialty chemicals in addressing global health and technological challenges. Future developments will likely focus on optimizing its synthetic accessibility and expanding its application scope, solidifying its position as a cornerstone in organic synthesis.